Cas no 696602-91-2 (Pyrimidin-5-ylboronic acid hydrate)

Pyrimidin-5-ylboronic acid hydrate Properties

Names and Identifiers

• Pyrimidin-5-ylboronic acid hydrate
• Pyrimidine-5-boronic acid hemihydrate
• Pyrimidin-5-yl-5-boronic acid monohydrate
• SB57606
• SCHEMBL2326354
• pyrimidin-5-ylboronic acid;hydrate
• 5-pyrimidyl boronic acid hydrate
• (pyrimidin-5-yl)boronic acid hydrate
• MFCD16661236
• Pyrimidin-5-ylboronicacidhydrate
• 696602-91-2
• LYFNYAJLYNQEBC-UHFFFAOYSA-N
• EN300-196563
• +Expand

• MDL： MFCD16661236
• InChIKey： YXMKGFBYXBTOJS-UHFFFAOYSA-N
• Inchi： InChI=1S/2C4H5BN2O2.H2O/c2*8-5(9)4-1-6-3-7-2-4;/h2*1-3,8-9H;1H2
• SMILES： C1=C(C=NC=N1)B(O)O.C1=C(C=NC=N1)B(O)O.O

Computed Properties

• Exact Mass: 142.05500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.044
• Heavy Atom Count: 19
• Complexity: 84.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• LogP: -1.90790
• PSA: 75.47000
• Refractive Index: 1.534
• Boiling Point: 334.7 °Cat760mmHg
• Melting Point: >300°C
• Flash Point: 156.2 °C
• Color/Form: Off white powder
• Density: 1.33

Pyrimidin-5-ylboronic acid hydrate Security Information

Pyrimidin-5-ylboronic acid hydrate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%